Cas no 2172152-97-3 (5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid)

5-Chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid is a pyrimidine derivative with a chloro substitution at the 5-position and a propargylamino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive functional groups, including the carboxylic acid and alkyne moiety, enable further derivatization through coupling or cyclization reactions. The chloro substituent enhances electrophilic reactivity, facilitating nucleophilic aromatic substitutions. This structural framework is valuable for constructing heterocyclic scaffolds with potential biological activity. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.

5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid structure

2172152-97-3 structure

Product Name:5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid

CAS No:2172152-97-3

MF:C₈H₆ClN₃O₂

MW:211.605140209198

CID:5753568

PubChem ID:165523918

Update Time:2025-10-15

5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid
- 2172152-97-3
- EN300-1448884
- 5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
- Inchi： 1S/C8H6ClN3O2/c1-2-3-10-8-11-4-5(9)6(12-8)7(13)14/h1,4H,3H2,(H,13,14)(H,10,11,12)
- InChI Key： JNBCGZCLYBUBBM-UHFFFAOYSA-N
- SMILES： ClC1C=NC(=NC=1C(=O)O)NCC#C

Computed Properties

Exact Mass: 211.0148541g/mol
Monoisotopic Mass: 211.0148541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 75.1Å²

5-chloro-2-(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1448884-50mg	5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid	2172152-97-3	50mg	$647.0	2023-09-29
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Enamine	EN300-1448884-500mg	5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid	2172152-97-3	500mg	$739.0	2023-09-29
Enamine	EN300-1448884-1000mg	5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid	2172152-97-3	1000mg	$770.0	2023-09-29
Enamine	EN300-1448884-2500mg	5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid	2172152-97-3	2500mg	$1509.0	2023-09-29
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Enamine	EN300-1448884-10000mg	5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid	2172152-97-3	10000mg	$3315.0	2023-09-29
Enamine	EN300-1448884-0.05g	5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid	2172152-97-3	0.05g	$1020.0	2023-06-06
Enamine	EN300-1448884-0.1g	5-chloro-2-[(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid	2172152-97-3	0.1g	$1068.0	2023-06-06